Cas no 331980-19-9 (2-Amino-5-butyl-4-(3,4-dimethoxy-phenyl)-6-phenyl-nicotinonitrile)

• Product Name: 2-Amino-5-butyl-4-(3,4-dimethoxy-phenyl)-6-phenyl-nicotinonitrile
• CAS No: 331980-19-9
• MF: C₂₄H₂₅N₃O₂
• MW: 387.474205732346
• CID: 3067820
• PubChem ID: 3116796
• Update Time: 2025-05-20

2-Amino-5-butyl-4-(3,4-dimethoxy-phenyl)-6-phenyl-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-butyl-4-(3,4-dimethoxy-phenyl)-6-phenyl-nicotinonitrile
• Oprea1_050786
• 2-Amino-5-butyl-4-(3,4-dimethoxyphenyl)-6-phenylnicotinonitrile
• 331980-19-9
• AG-690/11835142
• AKOS000566137
• Oprea1_285166

• MDL： MFCD01140875
• Inchi： 1S/C24H25N3O2/c1-4-5-11-18-22(17-12-13-20(28-2)21(14-17)29-3)19(15-25)24(26)27-23(18)16-9-7-6-8-10-16/h6-10,12-14H,4-5,11H2,1-3H3,(H2,26,27)
• InChI Key： GMNVFISXNQRCNA-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C(C#N)=C(N)N=C(C2C=CC=CC=2)C=1CCCC)OC

Computed Properties

• Exact Mass: 387.19467705Da
• Monoisotopic Mass: 387.19467705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 81.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Amino-5-butyl-4-(3,4-dimethoxy-phenyl)-6-phenyl-nicotinonitrile

2-Amino-5-butyl-4-(3,4-dimethoxy-phenyl)-6-phenyl-nicotinonitrile (CAS No. 331980-19-9): A Comprehensive Overview

2-Amino-5-butyl-4-(3,4-dimethoxy-phenyl)-6-phenyl-nicotinonitrile (CAS No. 331980-19-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of nicotinonitriles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the 2-amino, 5-butyl, 4-(3,4-dimethoxy-phenyl), and 6-phenyl substituents, contribute to its distinct chemical and biological properties.

The synthesis of 2-Amino-5-butyl-4-(3,4-dimethoxy-phenyl)-6-phenyl-nicotinonitrile involves a series of well-defined chemical reactions, including condensation, substitution, and cyclization steps. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for both academic and industrial research. The ability to synthesize this molecule with high purity and yield is crucial for its evaluation in various biological assays and preclinical studies.

In terms of its biological activity, 2-Amino-5-butyl-4-(3,4-dimethoxy-phenyl)-6-phenyl-nicotinonitrile has shown promising results in several areas. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. This makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-Amino-5-butyl-4-(3,4-dimethoxy-phenyl)-6-phenyl-nicotinonitrile has also been investigated for its anticancer potential. Research has shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. These findings suggest that this compound could be a valuable lead for the development of novel anticancer therapies.

The pharmacokinetic properties of 2-Amino-5-butyl-4-(3,4-dimethoxy-phenyl)-6-phenyl-nicotinonitrile have also been studied to assess its suitability for therapeutic use. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In the context of drug discovery and development, 2-Amino-5-butyl-4-(3,4-dimethoxy-phenyl)-6-phenyl-nicotinonitrile represents an exciting opportunity for researchers and pharmaceutical companies. Its unique chemical structure and multifaceted biological activities make it a promising candidate for further investigation. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design and exploring its potential synergistic effects with other therapeutic agents.

To further advance the understanding of this compound's mechanisms of action and therapeutic potential, collaborative efforts between academic institutions and industry partners are essential. These collaborations can facilitate the translation of preclinical findings into clinical trials and ultimately lead to the development of new treatments for patients suffering from inflammatory diseases and cancer.

In conclusion, 2-Amino-5-butyl-4-(3,4-dimethoxy-phenyl)-6-phenyl-nicotinonitrile (CAS No. 331980-19-9) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development. As research in this area continues to evolve, it is likely that new insights into the therapeutic applications of this compound will emerge, contributing to advancements in healthcare.